Sorivudine
Catalog No.
S16207970
CAS No.
77181-69-2; 80434-16-8
M.F
C11H13BrN2O6
M. Wt
349.13 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
77181-69-2; 80434-16-8
Product Name
Sorivudine
IUPAC Name
5-[(E)-2-bromoethenyl]-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
Molecular Formula
C11H13BrN2O6
Molecular Weight
349.13 g/mol
InChI
InChI=1S/C11H13BrN2O6/c12-2-1-5-3-14(11(19)13-9(5)18)10-8(17)7(16)6(4-15)20-10/h1-3,6-8,10,15-17H,4H2,(H,13,18,19)/b2-1+/t6-,7-,8+,10-/m1/s1
InChI Key
GCQYYIHYQMVWLT-HQNLTJAPSA-N
SMILES
Array
Sorivudine is an organic molecular entity.
Sorivudine has been used in trials studying the treatment of Chickenpox and HIV Infections.
Sorivudine is a synthetic thymidine analogue with potent antiviral activity against herpes simplex and varicella zoster viruses. Sorivudine is phosphorylated into triphosphate form within the cells; this metabolite interferes with viral DNA replication by inhibiting DNA polymerase activity without been incorporated into elongating viral DNA. Due to the dangerous effects of drug-drug interactions via its metabolite, sorivudine has been removed from the market.
SORIVUDINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) and has 2 investigational indications. It was withdrawn in at least one region.
Sorivudine has been used in trials studying the treatment of Chickenpox and HIV Infections.
Sorivudine is a synthetic thymidine analogue with potent antiviral activity against herpes simplex and varicella zoster viruses. Sorivudine is phosphorylated into triphosphate form within the cells; this metabolite interferes with viral DNA replication by inhibiting DNA polymerase activity without been incorporated into elongating viral DNA. Due to the dangerous effects of drug-drug interactions via its metabolite, sorivudine has been removed from the market.
SORIVUDINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) and has 2 investigational indications. It was withdrawn in at least one region.
XLogP3
-0.9
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
4
Exact Mass
347.99570 Da
Monoisotopic Mass
347.99570 Da
Heavy Atom Count
20
UNII
C7VOZ162LV
Wikipedia
Sorivudine
Dates
Last modified: 10-13-2025
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:755037-03-7
Molecular Formula:C21H15ClF4N4O3
Molecular Weight:482.8 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:10048-32-5
Molecular Formula:C6H8O2
Molecular Weight:112.13 g/mol
Availability:
In Stock
